4-Fluoro-3-(morpholine-4-sulfonyl)-benzoic acid
Overview
Description
4-Fluoro-3-(morpholine-4-sulfonyl)-benzoic acid is a useful research compound. Its molecular formula is C11H12FNO5S and its molecular weight is 289.28. The purity is usually 95%.
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Scientific Research Applications
Environmental Presence and Human Exposure
Perfluorinated Chemicals in Blood of Residents : A study in Catalonia, Spain, reported the detection of various perfluorinated chemicals (PFCs) in the blood of residents, highlighting widespread human exposure. The highest concentrations were found for perfluorooctane sulfonate (PFOS), followed by perfluorohexane sulfonate (PFHxS) and perfluorooctanoic acid (PFOA). The study underscores the ubiquitous distribution of PFCs in the environment and their bioaccumulation in humans (Ericson et al., 2007).
PFOS and PFOA in Occupational and Residential Contexts : Investigations into the serum levels of PFOS and PFOA among fluorochemical production employees and nearby residents have been conducted to understand occupational and environmental exposure. One study found no substantial changes in serum hepatic enzymes, cholesterol, or lipoproteins associated with PFOS levels, suggesting specific exposure-related health outcomes in fluorochemical production workers (Olsen et al., 1999).
Health Implications
Association with Uric Acid Levels : A study on adults with elevated community exposure to PFOA and PFOS found significant associations with uric acid levels, a risk factor for hypertension and cardiovascular outcomes. This highlights potential health risks associated with high serum levels of PFOA (Steenland et al., 2009).
Exposure and Health Risk Assessments : Research on ADONA and other perfluoroalkylated substances in plasma samples from German blood donors living near a former PFOA production plant examined the body burden of these compounds. The study aimed to understand health risks and the need for reducing exposure, particularly through tap water, in affected populations (Fromme et al., 2017).
Properties
IUPAC Name |
4-fluoro-3-morpholin-4-ylsulfonylbenzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO5S/c12-9-2-1-8(11(14)15)7-10(9)19(16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBBCMQAOJDGANI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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